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Compound of Interest

Compound Name: Disperse red 311

Cat. No.: B12378036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 311 is a synthetic dye belonging to the anthraquinone class, characterized by its

vibrant red hue and application in coloring hydrophobic materials such as polyester and acetate

fibers. Its molecular formula is C₂₂H₂₄N₆O₉, with a molecular weight of 516.46 g/mol . The

structural complexity and potential for interaction with biological macromolecules necessitate a

thorough understanding of its spectroscopic properties. This technical guide provides a

comprehensive overview of the analytical techniques used to characterize Disperse Red 311,

including detailed experimental protocols and data interpretation. While specific experimental

spectra for Disperse Red 311 are not widely available in the public domain, this guide utilizes

its known chemical structure and data from closely related anthraquinone dyes to provide a

robust analytical framework.

Chemical Structure:

The chemical structure of Disperse Red 311, based on its SMILES notation, is presented

below. This structure forms the basis for the interpretation of the spectroscopic data discussed

in this guide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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